1-(3-Ethylthiophene-2-carbonyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: 1-(3-ethylthiophene-2-carbonyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H14F3NO3S/c1-2-8-3-6-21-9(8)10(18)17-5-4-12(7-17,11(19)20)13(14,15)16/h3,6H,2,4-5,7H2,1H3,(H,19,20)
• InChI Key: LYCGYFUYOSNCOQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1)C(=O)N2CCC(C2)(C(=O)O)C(F)(F)F
• Molecular Formula: C13H14F3NO3S
• Molecular Weight: 321.32 g/mol

Description

1-(3-Ethylthiophene-2-carbonyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid, also known as ETPC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the pharmaceutical industry. ETPC is a pyrrolidine derivative that contains a trifluoromethyl group, which makes it a unique and valuable compound for drug discovery and development.

Mechanism of Action

The mechanism of action of 1-(3-Ethylthiophene-2-carbonyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is not fully understood, but it is believed to work by binding to the active site of target enzymes and inhibiting their activity. This leads to a decrease in the production of certain molecules and the regulation of various physiological processes.
Biochemical and Physiological Effects:
1-(3-Ethylthiophene-2-carbonyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has been shown to have several biochemical and physiological effects, including the regulation of glucose metabolism, cognitive function, and inflammation. It has also been shown to have anti-cancer properties, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-Ethylthiophene-2-carbonyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid in lab experiments is its high purity and specificity in inhibiting target enzymes. However, one limitation is the lack of information on its toxicity and potential side effects, which requires further research.

Future Directions

There are several future directions for the research and development of 1-(3-Ethylthiophene-2-carbonyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid. One potential direction is the optimization of its synthesis method to increase yield and reduce costs. Another direction is the exploration of its potential applications in the treatment of various diseases, such as diabetes, Alzheimer's disease, and cancer. Additionally, further research is needed to understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-(3-Ethylthiophene-2-carbonyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a complex process that involves several steps. One of the most common methods for synthesizing 1-(3-Ethylthiophene-2-carbonyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is through the reaction of 3-ethylthiophene-2-carboxylic acid with trifluoroacetic anhydride and pyrrolidine in the presence of a catalyst such as 1,3-dicyclohexylcarbodiimide. This method yields a high purity of 1-(3-Ethylthiophene-2-carbonyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid and has been widely used in scientific research.

Scientific Research Applications

1-(3-Ethylthiophene-2-carbonyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. It has been shown to have inhibitory effects on enzymes such as dipeptidyl peptidase-4 (DPP-4) and prolyl oligopeptidase (POP), which are involved in the regulation of glucose metabolism and cognitive function, respectively. 1-(3-Ethylthiophene-2-carbonyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has also been shown to have anti-inflammatory and anti-cancer properties, making it a promising compound for the treatment of various diseases.